Cas no 1562038-48-5 (2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 1562038-48-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD21127017
• CID: 4606216
• PubChem ID: 65121985
• Update Time: 2025-05-20

2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,8-dimethyl-1,9-dioxa-4-azaspiro[5.5]undecane
• 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane

• MDL： MFCD21127017
• Inchi： 1S/C10H19NO2/c1-8-5-10(3-4-12-8)7-11-6-9(2)13-10/h8-9,11H,3-7H2,1-2H3
• InChI Key： ZVKOJCDGGWSBNL-UHFFFAOYSA-N
• SMILES： O1C2(CCOC(C)C2)CNCC1C

Additional information on 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane

Professional Introduction to 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane (CAS No. 1562038-48-5)

2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane, identified by its Chemical Abstracts Service (CAS) number 1562038-48-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic ether azine derivative exhibits a unique structural framework characterized by a spiro linkage between a nitrogen-containing heterocycle and an oxygenated aliphatic ring system. The presence of multiple stereocenters and functional groups makes it a promising candidate for further exploration in drug design and development.

The molecular structure of 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane consists of a spiro center connecting a five-membered azine ring with a nine-membered macrocycle containing two ether oxygen atoms. The two methyl substituents at the 2- and 8-positions contribute to the compound's steric properties, influencing its conformational flexibility and potential interactions with biological targets. This structural motif is reminiscent of natural products and bioactive scaffolds, suggesting that 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane may possess pharmacological relevance.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological receptors. The nitrogen heterocycle in 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are crucial for drug-receptor recognition. Furthermore, the oxygenated macrocycle can engage in hydrophobic interactions or form hydrogen bonds with polar residues in the binding site. These features make the compound an attractive scaffold for designing novel therapeutic agents.

Recent computational studies have highlighted the potential of spirocyclic ethers as privileged structures in medicinal chemistry. The rigid yet flexible nature of the spiro framework allows for optimal positioning of functional groups relative to biological targets, enhancing binding efficacy. Additionally, the oxygen atoms in the macrocycle can modulate solubility and metabolic stability, which are critical factors in drug development. These properties have prompted researchers to explore derivatives of 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane for their potential applications in treating various diseases.

One of the most compelling aspects of 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane is its structural similarity to known bioactive molecules. For instance, some natural products and synthetic drugs feature spirocyclic motifs that exhibit antimicrobial, anti-inflammatory, or anticancer activities. By leveraging these structural similarities, chemists have designed libraries of spirocyclic compounds for high-throughput screening (HTS) to identify lead candidates for drug development. The compound's unique chemical profile makes it a valuable addition to such libraries.

The synthesis of 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane presents both challenges and opportunities for organic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct complex spirocycles with greater efficiency than traditional approaches. These advancements have enabled the preparation of enantiomerically pure derivatives of 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane, which are essential for evaluating their pharmacological properties.

Biological evaluation of 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane has revealed intriguing activity profiles in preclinical studies. Initial assays have shown potential effects on enzymes and receptors involved in metabolic pathways or signal transduction cascades. While these findings are preliminary, they underscore the compound's promise as a pharmacological tool. Further research is needed to elucidate its mechanism of action and optimize its therapeutic index.

The growing interest in spirocyclic azines as pharmacophores is reflected in recent publications discussing their applications in drug discovery. These compounds have been explored for their potential to interact with targets such as kinases or G protein-coupled receptors (GPCRs). The nitrogen-containing heterocycle in 2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane is particularly noteworthy for its ability to form multiple hydrogen bonds with polar residues in binding pockets. This feature could enhance binding affinity and selectivity against specific biological targets.

In conclusion,2,8-dimethyl-1,9-dioxa-4-azaspiro5.5undecane (CAS No. 15620384855) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents. Further exploration of its synthetic pathways and biological activities will undoubtedly contribute valuable insights into drug discovery efforts. The continued investigation of this compound promises to expand our understanding of spirocyclic chemistry and its applications in medicine.